Cas no 83548-91-8 (9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-)

• Product Name: 9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-
• CAS No: 83548-91-8
• MF: C₂₀H₁₀Cl₂O₂
• MW: 353.19800
• CID: 1815423
• Update Time: 2025-07-31

9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro- Chemical and Physical Properties

Names and Identifiers

• 9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-
• ACMC-209j4e
• 2,3-Dichlor-6-methyl-chinoxalin
• 14,15-dichloro-9,10-[1,2]benzenoanthracene-13,16(9H,10H)-dione
• 7-methyl-2,3-dichloroquinoxaline
• PubChem20637
• 2,3-Dichlor-9,10-dihydro-9,10-o-benzeno-anthracen-1,4-dion
• ZINC02562587
• 2,3-dichloro-7-methylquinoxaline
• 6-Methyl-2,3-dichloroquinoxaline
• CTK1C1862
• AC1Q3PXB
• 2,3-Dichlor-7-methylchinoxalin
• 2,3-dichloro-6-methyl-quinoxaline
• UWSAFTDEEVGSAC-UHFFFAOYSA-
• AC1LBMRT
• 2,3-dichloro-9,10-dihydro-9,10-o-benzeno-anthracene-1,4-dione

Additional information on 9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-

9,10[1',2']-Benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-: A Comprehensive Overview of Its Properties and Applications

The chemical compound with CAS No 83548-91-8, known as 9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro-, is a specialized organic molecule that has garnered significant interest in both academic and industrial research. This compound belongs to the anthraquinone derivative family, which is widely recognized for its diverse applications in materials science, pharmaceuticals, and organic synthesis. Its unique structural features, including the dichloro substitution and the benzenoanthracene backbone, contribute to its distinct chemical and physical properties.

One of the most frequently searched questions about this compound revolves around its synthesis and reactivity. Researchers often explore how the 2,3-dichloro groups influence its electronic configuration and interaction with other molecules. Recent studies have highlighted its potential as a building block for advanced organic semiconductors, a topic that aligns with the growing demand for sustainable and efficient electronic materials. The compound's ability to undergo selective redox reactions makes it a candidate for applications in energy storage devices, such as batteries and supercapacitors.

Another area of interest is the compound's role in photodynamic therapy (PDT). With the increasing focus on non-invasive cancer treatments, scientists are investigating anthraquinone derivatives like 9,10[1',2']-benzenoanthracene-1,4-dione for their light-activated therapeutic properties. Its dihydro form enhances stability, which is crucial for biomedical applications. This aligns with the broader trend of leveraging organic compounds for precision medicine and targeted drug delivery systems.

From an environmental perspective, the biodegradability and toxicity profile of CAS No 83548-91-8 are also hot topics. As industries shift toward greener chemistry, understanding the ecological impact of such compounds is paramount. Recent advancements in computational chemistry have enabled researchers to predict its environmental fate more accurately, addressing concerns raised by regulatory bodies and sustainability advocates.

In summary, 9,10[1',2']-benzenoanthracene-1,4-dione, 2,3-dichloro-9,10-dihydro- is a multifaceted compound with promising applications across multiple domains. Its study not only advances fundamental chemistry but also addresses contemporary challenges in technology and healthcare. As research continues, this compound is likely to play a pivotal role in innovations ranging from renewable energy to biomedical engineering.